Cas no 898756-31-5 (4-Azetidinomethyl-4'-carboethoxybenzophenone)

• Product Name: 4-Azetidinomethyl-4'-carboethoxybenzophenone
• CAS No: 898756-31-5
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD03841564
• CID: 1946047
• PubChem ID: 24724395
• Update Time: 2025-07-30

4-Azetidinomethyl-4'-carboethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[4-(azetidin-1-ylmethyl)benzoyl]benzoate
• CTK5G4039
• AG-H-63874
• 4-azetidinomethyl-4'-carboethoxybenzophenone
• 4-AZETIDIN-1-YLMETHYL-4'-CARBOETHOXYBENZOPHENONE
• AKOS016019770
• Ethyl4-(4-(azetidin-1-ylmethyl)benzoyl)benzoate
• MFCD03841564
• Ethyl 4-{4-[(azetidin-1-yl)methyl]benzoyl}benzoate
• SB51584
• 898756-31-5
• Ethyl 4-(4-(azetidin-1-ylmethyl)benzoyl)benzoate
• DTXSID70642794
• 4-Azetidinomethyl-4'-carboethoxybenzophenone

• MDL： MFCD03841564
• Inchi： 1S/C20H21NO3/c1-2-24-20(23)18-10-8-17(9-11-18)19(22)16-6-4-15(5-7-16)14-21-12-3-13-21/h4-11H,2-3,12-14H2,1H3
• InChI Key： JISOZSOOIDDZIO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OCC)=CC=1)C1C=CC(=CC=1)CN1CCC1

Computed Properties

• Exact Mass: 323.15200
• Monoisotopic Mass: 323.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.23790

Additional information on 4-Azetidinomethyl-4'-carboethoxybenzophenone

Research Briefing on 4-Azetidinomethyl-4'-carboethoxybenzophenone (CAS: 898756-31-5): Recent Advances and Applications

4-Azetidinomethyl-4'-carboethoxybenzophenone (CAS: 898756-31-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine and benzophenone moieties, has shown promise in various applications, including drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, particularly in targeting specific enzymatic pathways and protein-protein interactions. This briefing aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent literature has emphasized the synthetic versatility of 4-Azetidinomethyl-4'-carboethoxybenzophenone. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for this compound, achieving high yields and purity. The researchers employed a multi-step process involving the condensation of 4-carboethoxybenzophenone with azetidine derivatives under controlled conditions. The resulting compound exhibited excellent stability and solubility, making it suitable for further biological evaluations. These advancements in synthesis are critical for scaling up production and facilitating its use in high-throughput screening assays.

In terms of biological activity, 4-Azetidinomethyl-4'-carboethoxybenzophenone has demonstrated inhibitory effects on certain kinases involved in inflammatory and oncogenic pathways. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that this compound selectively inhibited the activity of protein kinase C (PKC) isoforms, which are implicated in cancer cell proliferation and immune response modulation. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding site of PKC. These findings suggest its potential as a lead compound for developing kinase inhibitors with improved specificity and reduced off-target effects.

Another area of interest is the application of 4-Azetidinomethyl-4'-carboethoxybenzophenone in photopharmacology. A recent investigation (Chemical Communications, 2023) explored its use as a photoswitchable modulator of G-protein-coupled receptors (GPCRs). The benzophenone moiety enables light-induced conformational changes, allowing precise control over receptor activation. This property could pave the way for developing light-activated therapeutics with spatiotemporal precision, particularly for neurological disorders where targeted intervention is crucial.

Despite these promising developments, challenges remain in the clinical translation of 4-Azetidinomethyl-4'-carboethoxybenzophenone. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Additionally, comprehensive toxicity profiling is required to assess its safety profile in vivo. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its progression into clinical trials.

In conclusion, 4-Azetidinomethyl-4'-carboethoxybenzophenone (CAS: 898756-31-5) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent studies have highlighted its synthetic accessibility, biological activity, and potential applications in targeted therapy and photopharmacology. Ongoing research aims to overcome existing challenges and unlock its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology, offering new avenues for innovation in the pharmaceutical industry.